Cas no 638192-65-1 (1,3-benzoxazole-5-carbaldehyde)

• Product Name: 1,3-benzoxazole-5-carbaldehyde
• CAS No: 638192-65-1
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD20527251
• CID: 1021560
• PubChem ID: 22348318
• Update Time: 2025-05-20

1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[d]oxazole-5-carbaldehyde
• 5-Benzoxazolecarboxaldehyde
• 1,3-benzoxazole-5-carbaldehyde
• 5-Benzoxazolecarboxaldehyde (9CI)
• 1,3-Benzoxazole-2,5-dicarbaldehyde
• 2,5-benzoxazoledicarboxaldehyde
• benzo[d]oxazole-2,5-dicarbaldehyde
• LogP
• AK100253
• 5-benzoxazolecarbaldehyde
• benzooxazole-5-carbaldehyde
• NOZVUPWWWWWFEV-UHFFFAOYSA-N
• 9768AB
• FCH1418302
• AX8241217
• ST24024620
• SY105621
• A868024
• benzoxazole-5-carbaldehyde
• Y10438
• Z1322793026
• AKOS016002472
• SCHEMBL6186460
• DTXSID90625100
• MFCD20527251
• 638192-65-1
• CS-0030472
• DB-349871
• EN300-1087144
• DS-3494

• MDL： MFCD20527251
• Inchi： 1S/C8H5NO2/c10-4-6-1-2-8-7(3-6)9-5-11-8/h1-5H
• InChI Key： NOZVUPWWWWWFEV-UHFFFAOYSA-N
• SMILES： O1C=NC2C=C(C=O)C=CC1=2

Computed Properties

• Exact Mass: 175.02695
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1

Experimental Properties

• PSA: 60.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1,3-benzoxazole-5-carbaldehyde

Comprehensive Overview of 1,3-Benzoxazole-5-carbaldehyde (CAS No. 638192-65-1): Properties, Applications, and Industry Insights

1,3-Benzoxazole-5-carbaldehyde (CAS No. 638192-65-1) is a specialized organic compound belonging to the benzoxazole family, renowned for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for heterocyclic compounds in drug discovery and organic synthesis, this aldehyde derivative has garnered significant attention from researchers and industrial chemists alike. Its molecular structure, featuring a benzoxazole core and a formyl group at the 5-position, makes it a valuable intermediate for constructing complex molecules.

The compound’s CAS number 638192-65-1 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in synthesizing bioactive molecules, particularly in the development of antimicrobial agents and fluorescence probes. As sustainability becomes a focal point in chemical manufacturing, 1,3-benzoxazole-5-carbaldehyde is also being explored for its potential in green chemistry applications, such as catalyst design and solvent-free reactions.

In the pharmaceutical sector, 1,3-benzoxazole derivatives are frequently investigated for their therapeutic potential. The aldehyde functional group in CAS 638192-65-1 offers a reactive site for condensation and nucleophilic addition reactions, enabling the creation of novel drug candidates. For instance, its incorporation into small-molecule inhibitors has shown promise in targeting enzymes associated with inflammatory diseases. Researchers are also leveraging its photophysical properties to develop optical materials for sensors and OLEDs.

From an industrial perspective, the scalability of 1,3-benzoxazole-5-carbaldehyde synthesis is a critical consideration. Modern synthetic methodologies, including microwave-assisted and flow chemistry techniques, have improved yields and reduced waste. This aligns with the growing emphasis on sustainable synthesis and atom economy in chemical production. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the demand for high-purity intermediates.

Beyond its chemical utility, 638192-65-1 is a subject of interest in computational chemistry. Molecular docking and QSAR studies utilize its structure to predict interactions with biological targets, accelerating drug discovery pipelines. Additionally, its stability under various conditions makes it a reliable candidate for long-term storage and logistical efficiency in supply chains.

For researchers seeking CAS 638192-65-1 suppliers, quality parameters such as purity (>98%) and analytical documentation (HPLC, NMR) are paramount. The compound’s compatibility with cross-coupling reactions and multistep syntheses further underscores its value in modern laboratories. As the scientific community continues to explore benzoxazole-based scaffolds, 1,3-benzoxazole-5-carbaldehyde remains a cornerstone for innovation.

In conclusion, 1,3-benzoxazole-5-carbaldehyde (CAS No. 638192-65-1) exemplifies the intersection of chemical versatility and industrial applicability. Its role in advancing medicinal chemistry, material science, and sustainable practices positions it as a compound of enduring relevance. Future research may uncover additional functionalities, solidifying its status as a key building block in organic synthesis.